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Compound of Interest

Compound Name: 3-Chlorophenylglyoxal hydrate
CAS No.: 177288-16-3
Cat. No.: B063436

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of 3-Chlorophenylglyoxal hydrate. In the absence of a specific Safety Data
Sheet (SDS) for 3-Chlorophenylglyoxal hydrate, this guidance is synthesized from the safety
data of structurally similar compounds, including Phenylglyoxal hydrate, m-
Chlorophenylhydrazine hydrochloride, and various chlorinated organic molecules.

Core Safety and Handling Data

The following table summarizes key quantitative data from related compounds to inform
handling and disposal procedures. It is crucial to treat 3-Chlorophenylglyoxal hydrate with a
similar level of caution as these related substances.
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Data for Related

Property Source Compound
Compounds
4-Fluorophenylglyoxal hydrate,
Physical State Solid, Powder phenyigy Y
Chloral hydrate
Melting Point 76-79°C Phenylglyoxal hydrate[1]
57 °C Chloral hydrate[2]
m-Chlorophenylhydrazine
242 °C phenyiny
hydrochloride[3]
Boiling Point 142 °C @ 167 hPa Phenylglyoxal hydrate[1]
97 °C Chloral hydrate[2]

Acute Oral Toxicity

Category 3 or 4 (Toxic or

Harmful if swallowed)

Chloral hydrate[2],
Phenylglyoxal hydrate[1], m-
Chlorophenylhydrazine
hydrochloride[3]

Skin Irritation

Category 2 (Causes skin

irritation)

Phenylglyoxal hydrate[1], m-
Chlorophenylhydrazine
hydrochloride[3], Chloral
hydrate[2]

Eye Irritation

Category 2 (Causes serious

eye irritation)

Phenylglyoxal hydrate[1], m-
Chlorophenylhydrazine
hydrochloride[3], Chloral
hydrate[2]

Specific Target Organ Toxicity

Category 3 (May cause

respiratory irritation)

Phenylglyoxal hydrate[1], m-
Chlorophenylhydrazine
hydrochloride[3]

Experimental Protocol for Disposal

This protocol outlines a step-by-step methodology for the safe disposal of 3-

Chlorophenylglyoxal hydrate.
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. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: All handling and preparation for disposal should be conducted within a
certified chemical fume hood to avoid inhalation of dust or vapors.[4][5]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles. A
face shield may be necessary for larger quantities.

Skin and Body Protection: A lab coat is mandatory. For larger spills or quantities, consider
additional protective clothing.

. Spill Management:
Minor Spills:
o Ensure adequate ventilation.

o For solid spills, carefully sweep or scoop the material into a suitable, labeled container for
disposal. Avoid generating dust.[3][6]

o Clean the spill area with an appropriate solvent (e.g., as recommended by your
institution's safety office) and then with soap and water.

Major Spills:

o Evacuate the immediate area.

o Alert your institution's emergency response team.

o Prevent the material from entering drains or waterways.[6]
. Waste Collection and Segregation:

Original Containers: Whenever possible, leave the chemical in its original container.[6]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.carlroth.com/medias/SDB-K318-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzgwNzN8YXBwbGljYXRpb24vcGRmfGFHTTVMMmcyTkM4NU1UYzJORFUwTVRNMU9ETTRMMU5FUWw5TE16RTRYMGRDWDBWT0xuQmtaZ3w3NDZkMGMwYWIyM2U5YmFkMDU4ZmIyMzE1MThlNTU4MWFlYWFhMTVkOTQ5YzBhMzk2NmE1OTczZDdiYjExN2I5
https://www.carlroth.com/medias/SDB-K318-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk2NTV8YXBwbGljYXRpb24vcGRmfGFHTmtMMmd3TkM4NU1UYzJORFUxTVRFNE9EYzRMMU5FUWw5TE16RTRYMGxGWDBWT0xuQmtaZ3xkMGNmMDU1ZTU4ZjQ3ZDBlNTExNTBlYjYxZjdiNTYxYmUyYWE2YWI2YjU1YTZkMzY5OGNlNmExN2Y3MzQ0OWQ2
https://www.fishersci.com/store/msds?partNumber=AC167360250&countryCode=US&language=en
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=EMD_BIO-444143&DocumentType=MSD&DocumentId=444143_SDS_AU_EN.PDF&DocumentUID=354796866&Language=EN&Country=AU&Origin=PDP
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=EMD_BIO-444143&DocumentType=MSD&DocumentId=444143_SDS_AU_EN.PDF&DocumentUID=354796866&Language=EN&Country=AU&Origin=PDP
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=EMD_BIO-444143&DocumentType=MSD&DocumentId=444143_SDS_AU_EN.PDF&DocumentUID=354796866&Language=EN&Country=AU&Origin=PDP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Waste Labeling: Clearly label the waste container with the chemical name ("3-
Chlorophenylglyoxal hydrate") and appropriate hazard warnings (e.g., "Toxic," "Irritant™).

e Segregation: Do not mix with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.[6]

4. Disposal Procedure:

o Waste Characterization: Due to its chlorinated organic structure and the toxicity of related
compounds, 3-Chlorophenylglyoxal hydrate should be treated as hazardous waste.

o Approved Waste Disposal Facility: The final disposal must be carried out by a licensed and
approved hazardous waste disposal plant.[1][7] Contact your institution's Environmental
Health and Safety (EHS) office to arrange for pickup and disposal.

» Regulatory Compliance: All disposal activities must adhere to local, state, and federal
regulations.[6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-
Chlorophenylglyoxal hydrate.
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Start: Need to dispose of
3-Chlorophenylglyoxal hydrate

Y

Assess Hazards
(Review SDS of similar compounds)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

[Follow Spill Management Protocol] No

Collect Waste in Labeled Container

Segregate from Other Waste Streams

Contact Environmental Health & Safety (EHS)

[Store in Designated Hazardous Waste Area]

Arrange for Professional Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3-Chlorophenylglyoxal hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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